Cas no 2153942-46-0 (Tert-butyl 2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate
• CAS No: 2153942-46-0
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6069424
• PubChem ID: 165768963
• Update Time: 2025-05-25

Tert-butyl 2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate
• 2153942-46-0
• EN300-3572167
• Tert-butyl 2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C12H23NO3/c1-9(14)12(5)7-6-8-13(12)10(15)16-11(2,3)4/h9,14H,6-8H2,1-5H3
• InChI Key： PLRXILWOCOXGPC-UHFFFAOYSA-N
• SMILES： OC(C)C1(C)CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate

Research Brief on Tert-butyl 2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate (CAS: 2153942-46-0)

Tert-butyl 2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate (CAS: 2153942-46-0) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and metabolic disorders. Recent studies have highlighted its potential in the development of novel therapeutics, owing to its unique structural features and versatile reactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Tert-butyl 2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate as a precursor for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that the compound's chiral center and hydroxyl group play a critical role in enhancing the binding affinity of the resulting modulators to GABA_A receptors, which are implicated in anxiety and epilepsy disorders. The findings suggest that this intermediate could be pivotal in designing next-generation anxiolytics and anticonvulsants.

Another recent investigation, featured in ACS Chemical Biology, focused on the compound's application in prodrug design. The researchers utilized Tert-butyl 2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate to develop a series of prodrugs with improved bioavailability for treating Parkinson's disease. The study reported that the tert-butyloxycarbonyl (Boc) protecting group in the compound facilitated controlled release of the active drug in the central nervous system, thereby minimizing peripheral side effects. This approach holds promise for enhancing the therapeutic efficacy of dopaminergic agents.

From a synthetic chemistry perspective, advancements in the asymmetric synthesis of Tert-butyl 2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate have been reported in Organic Letters (2024). The study introduced a novel catalytic system using chiral palladium complexes, achieving enantiomeric excess (ee) values exceeding 98%. This methodological breakthrough not only improves the scalability of the compound but also reduces the environmental impact of its production, aligning with green chemistry principles.

In summary, Tert-butyl 2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate (CAS: 2153942-46-0) continues to be a molecule of high interest in pharmaceutical research. Its applications span from GABA receptor modulators to prodrug development, with recent synthetic innovations further enhancing its utility. Future research directions may include exploring its role in targeted drug delivery systems and its potential as a scaffold for multifunctional therapeutics.